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Compound of Interest

Compound Name: CARYPTOSIDE

Cat. No.: B1176682

Note on Chemical Identity: The term "CARYPTOSIDE" is likely a misspelling of
Carboxyatractyloside, a highly toxic diterpenoid glycoside. This guide is based on the safety
data for Carboxyatractyloside (CAS Numbers: 33286-30-5, 35988-42-2, 77228-71-8). It is
imperative to confirm the identity of your specific compound and consult its safety data sheet
(SDS) before handling.

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with CARYPTOSIDE
(Carboxyatractyloside). Adherence to these guidelines is essential to ensure personal safety
and proper disposal.

Hazard Identification and Immediate Precautions

Carboxyatractyloside is classified as acutely toxic and poses a significant health risk upon
exposure. It is a potent inhibitor of mitochondrial ADP/ATP translocase.[1]

o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2][3]
o Target Organs: Primarily affects cellular energy metabolism.[4]

Immediate action is required in case of exposure. Refer to the First Aid Measures table for
specific instructions.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory when handling CARYPTOSIDE.

PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing to prevent skin exposure. A

lab coat or disposable gown is required.

If handling powder or creating aerosols, a
) ) NIOSH-approved P2 respirator cartridge or
Respiratory Protection ] ]
equivalent is necessary.[5] Work should be

conducted in a chemical fume hood.

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,
especially when handling the solid form to avoid dust formation.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Handling Procedures:
» Before use, carefully read the entire Safety Data Sheet (SDS).

» Avoid all direct contact with the substance. Do not ingest, inhale, or allow it to come into
contact with skin or eyes.[6]

o Prevent the formation of dust when working with the solid form.

» Do not eat, drink, or smoke in the laboratory.
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» Wash hands thoroughly with soap and water after handling, even if gloves were worn.
Storage:
o Store at -20°C in a tightly sealed, clearly labeled container.[5][6]

o Keep in a dry and well-ventilated place.

Emergency Procedures

Emergency Situation First Aid Measures

Move the person to fresh air. If breathing is
If Inhaled difficult, give oxygen. Seek immediate medical

attention.

Immediately wash off with plenty of soap and
] water for at least 15 minutes while removing
In Case of Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o ] ) ]

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

If Swallowed _ _ . .
mouth with water. Seek immediate medical

attention.

Disposal Plan

All CARYPTOSIDE waste is considered hazardous and must be disposed of accordingly.

o Waste Collection: Collect all waste, including contaminated PPE, in a designated, sealed,
and clearly labeled hazardous waste container.

» Disposal Route: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Do not allow the substance to enter
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drains or waterways.

Experimental Workflow: Handling CARYPTOSIDE

Preparation

Consult Safety Data Sheet (SDS)

l CARYPTOSIDE Spill Occurs
Don Appropriate PPE Immediat%RGSPOHSG
(Gloves, Gown, Eye Protection)
l Evacuate Immediate Area
Prepare Chemical Fume Hood i
Hangling

Alert Supervisor and Safety Officer

Weigh Solid CARYPTOSIDE in Hood i

:

Prepare Solution (if required)

Don Appropriate Spill Response PPE

l Spill Cleanup
Perform Experiment
Contain Spill with Inert Absorbent
Cleanup & Disposal
\ 4
Decontaminate Work Surface
l Carefully Collect Contaminated Material
Collect All Waste in Hazardous
Waste Container
l Place in Sealed Hazardous Waste Container
Remove and Dispose of PPE i
Decontaminate Spill Area
Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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